Cas no 2287271-11-6 (Potassium 2-(difluoromethoxy)propanoate)

• Product Name: Potassium 2-(difluoromethoxy)propanoate
• CAS No: 2287271-11-6
• MF: C₄H₅F₂KO₃
• MW: 178.175809621811
• CID: 6602740
• PubChem ID: 137944864
• Update Time: 2025-06-29

Potassium 2-(difluoromethoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• 2287271-11-6
• Potassium;2-(difluoromethoxy)propanoate
• POTASSIUM 2-(DIFLUOROMETHOXY)PROPANOATE
• EN300-6740296
• AT14900
• Potassium 2-(difluoromethoxy)propanoate

• Inchi： 1S/C4H6F2O3.K/c1-2(3(7)8)9-4(5)6;/h2,4H,1H3,(H,7,8);/q;+1/p-1
• InChI Key： VSQRZIMEERNMCE-UHFFFAOYSA-M
• SMILES： [K+].FC(OC(C(=O)[O-])C)F

Computed Properties

• Exact Mass: 177.98438183g/mol
• Monoisotopic Mass: 177.98438183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 109
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4Ų

Additional information on Potassium 2-(difluoromethoxy)propanoate

Potassium 2-(difluoromethoxy)propanoate (CAS No. 2287271-11-6): A Comprehensive Overview

Potassium 2-(difluoromethoxy)propanoate, identified by its Chemical Abstracts Service (CAS) number 2287271-11-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif with a difluoromethoxy group and a propanoate backbone, presents intriguing opportunities for medicinal chemistry applications. Its molecular structure not only offers a rich scaffold for derivatization but also suggests potential biological activities that warrant thorough investigation.

The difluoromethoxy moiety is particularly noteworthy, as fluorinated compounds are widely recognized for their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. In recent years, the incorporation of fluorine atoms into drug molecules has become a cornerstone strategy in the development of novel therapeutics. The presence of two fluorine atoms in this compound may contribute to its unique electronic properties, making it a valuable building block for designing molecules with tailored interactions.

Potassium 2-(difluoromethoxy)propanoate can be synthesized through various chemical pathways, including esterification and fluorination reactions. The potassium salt form enhances its solubility in polar solvents, facilitating its use in solution-phase organic synthesis and as an intermediate in the preparation of more complex molecules. The compound's stability under standard laboratory conditions further underscores its utility as a reagent in both academic and industrial research settings.

Recent advancements in computational chemistry have enabled the exploration of the potential biological activities of Potassium 2-(difluoromethoxy)propanoate. Molecular docking studies suggest that this compound may interact with various biological targets, including enzymes and receptors involved in signal transduction pathways. These interactions could potentially lead to the development of new therapeutic agents targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

The propanoate moiety in the molecular structure of Potassium 2-(difluoromethoxy)propanoate also contributes to its versatility. Propanoate derivatives are well-documented for their role in metabolic processes and have been explored as intermediates in the synthesis of bioactive compounds. The difluoromethoxy group's ability to modulate these interactions may open new avenues for drug discovery by enhancing or inhibiting specific enzymatic activities.

In the context of drug development, the synthesis of analogs of Potassium 2-(difluoromethoxy)propanoate represents an exciting frontier. By systematically varying substituents on the difluoromethoxy group or the propanoate backbone, researchers can generate libraries of compounds with diverse pharmacological profiles. High-throughput screening techniques combined with structure-activity relationship (SAR) studies will be instrumental in identifying lead compounds with promising therapeutic potential.

The role of fluorine chemistry in modern drug design cannot be overstated. The unique electronic properties of fluorine atoms allow for fine-tuning of molecular interactions, leading to improved drug efficacy and reduced side effects. Potassium 2-(difluoromethoxy)propanoate, with its dual fluorine atoms and versatile functional group, exemplifies how fluorinated compounds can serve as powerful tools in medicinal chemistry.

As research continues to uncover new applications for this compound, its significance in pharmaceutical development is likely to grow. Collaborative efforts between synthetic chemists, computational biologists, and medicinal chemists will be essential in harnessing its full potential. By leveraging cutting-edge technologies and innovative synthetic strategies, scientists can unlock the therapeutic promise of Potassium 2-(difluoromethoxy)propanoate and related derivatives.

The future directions for research on this compound include exploring its role in developing treatments for emerging diseases and optimizing synthetic routes for large-scale production. Additionally, investigating its environmental impact and biodegradability will be crucial to ensure sustainable practices in pharmaceutical manufacturing.

In summary, Potassium 2-(difluoromethoxy)propanoate (CAS No. 2287271-11-6) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features make it an attractive candidate for drug discovery efforts aimed at addressing unmet medical needs. As our understanding of its properties continues to evolve, so too will its applications across various fields of biomedical research.